Cas no 144181-26-0 (Phenol,5-(2-aminoethyl)-2-chloro-)

• Product Name: Phenol,5-(2-aminoethyl)-2-chloro-
• CAS No: 144181-26-0
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 151618
• PubChem ID: 197505
• Update Time: 2025-04-19

Phenol,5-(2-aminoethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-(2-aminoethyl)-2-chloro-
• 5-(2-aminoethyl)-2-chlorophenol
• 2-(4-Chloro-3-hydroxyphenyl)ethylamine
• 2-Chpea
• Phenol, 5-(2-aminoethyl)-2-chloro-
• CHEMBL1194829
• SCHEMBL13727693
• 5-(2-Amino-ethyl)-2-chloro-phenol; hydrobromide
• NK23FD4Y4A
• DTXSID30162640
• 5-(2-Azanylethyl)-2-chloranyl-phenol
• 144181-26-0
• BDBM50002315
• CHEMBL553361

• Inchi： 1S/C8H10ClNO/c9-7-2-1-6(3-4-10)5-8(7)11/h1-2,5,11H,3-4,10H2
• InChI Key： PMBDMPWZYMGZDT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)CCN

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25